![molecular formula C₂₂H₂₆FN₃O₅S B1146471 rac-(4E,6E)-5-Dehydroxy Rosuvastatin CAS No. 1346606-44-7](/img/no-structure.png)
rac-(4E,6E)-5-Dehydroxy Rosuvastatin
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Rac-(4E,6E)-5-Dehydroxy Rosuvastatin, also known as this compound, is a useful research compound. Its molecular formula is C₂₂H₂₆FN₃O₅S and its molecular weight is 463.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Mechanism of Action
Target of Action
The primary target of rac-(4E,6E)-5-Dehydroxy Rosuvastatin is similar to that of Rosuvastatin, which is used along with a proper diet to help lower bad cholesterol and fats and raise good cholesterol in the blood .
Mode of Action
The compound interacts with its targets by inhibiting the enzyme HMG-CoA reductase, an early and rate-limiting enzyme in the synthesis of cholesterol . This results in the liver making less cholesterol, which leads to a decrease in the amount of cholesterol in the body .
Biochemical Pathways
The compound affects the mevalonate pathway, which is the metabolic pathway that produces cholesterol and other isoprenoids. By inhibiting the HMG-CoA reductase enzyme, it reduces the production of mevalonate, a critical molecule in the production of cholesterol .
Pharmacokinetics
It is expected to have similar pharmacokinetic properties to rosuvastatin, which is known for its high bioavailability .
Result of Action
The result of the compound’s action is a decrease in the level of bad cholesterol and fats, and an increase in the level of good cholesterol in the blood . This can help prevent or slow down the hardening of arteries and other heart and blood flow problems.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(4E,6E)-5-Dehydroxy Rosuvastatin involves the conversion of Rosuvastatin to the desired compound through a series of chemical reactions.", "Starting Materials": [ "Rosuvastatin", "Sodium hydroxide", "Hydrogen peroxide", "Acetic acid", "Sodium borohydride", "Methanol", "Hydrochloric acid", "Sodium carbonate", "Ethyl acetate", "Water" ], "Reaction": [ "Rosuvastatin is treated with sodium hydroxide and hydrogen peroxide to form the corresponding lactone.", "The lactone is then reduced with sodium borohydride in methanol to form the corresponding diol.", "The diol is then treated with acetic acid to form the corresponding acetal.", "The acetal is then hydrolyzed with hydrochloric acid to form the corresponding aldehyde.", "The aldehyde is then treated with sodium borohydride in methanol to form the corresponding alcohol.", "The alcohol is then treated with sodium carbonate in ethyl acetate and water to form the desired compound, rac-(4E,6E)-5-Dehydroxy Rosuvastatin." ] } | |
CAS No. |
1346606-44-7 |
Molecular Formula |
C₂₂H₂₆FN₃O₅S |
Molecular Weight |
463.52 |
Synonyms |
(4E,6E)-7-[4-(4-Fluorophenyl)-6-isopropyl-2-(N-methyl(methylsulfonyl)amino]-5-pyrimidinyl]-3-hydroxyhepta-4,6-dienoic Acid; |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.